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Introduction

lon-selective electrodes (ISEs) are potentiometric sensors that convert the activity of a specific
ion dissolved in a solution into an electrical potential. This potential is proportional to the
logarithm of the ion's activity, as described by the Nernst equation. ETH 157, also known as
Sodium lonophore I, is a neutral carrier ionophore highly selective for sodium ions (Na*).
When incorporated into a polyvinyl chloride (PVC) membrane, it enables the fabrication of
reliable and precise sodium-selective electrodes for a wide range of applications, including
environmental monitoring, biomedical research, and clinical diagnostics.

This document provides a detailed protocol for the fabrication, conditioning, and calibration of a
sodium-selective electrode using ETH 157.

Principle of Operation

The core of the sodium-selective electrode is a plasticized PVC membrane containing ETH
157. This ionophore is a lipophilic molecule with a specific three-dimensional structure that
creates a cavity capable of selectively binding sodium ions. At the interface between the
sample solution and the membrane, Na* ions from the sample partition into the membrane by
forming a complex with the ETH 157 ionophore. This selective complexation creates a phase
boundary potential. The overall potential difference across the membrane, measured against a
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stable reference electrode, is logarithmically dependent on the activity of sodium ions in the

sample.

Quantitative Performance Data

The performance of a typical ETH 157-based sodium-selective electrode is summarized in the

table below. These values are representative and can be influenced by the specific membrane

composition and experimental conditions.

Parameter

Typical Value

Linear Concentration Range

1.0x10*Mt0o1.0x 10> M

Nernstian Slope

54 + 5 mV/decade at 25°C[1]

Limit of Detection

~1.0x 10" M

Response Time (tos)

< 30 seconds

Optimal pH Range

6 to 9[2]

Operational Lifetime

> 2 months

Interfering lon (J)

Selectivity Coefficient (log KpotNa,J)

Potassium (K*) -2.3
Ammonium (NHa*) -2.7
Calcium (Caz*) <-4.0
Magnesium (Mg2+) <-4.0
Lithium (Li*) -2.5
Hydrogen (H*) -3.0

Selectivity coefficients are determined by the separate solution method and indicate the

electrode's preference for sodium ions over interfering ions. A more negative value signifies

higher selectivity for Na*.
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Experimental Protocols
Materials and Reagents

 lonophore: ETH 157 (Sodium lonophore II)

o Polymer Matrix: High molecular weight Polyvinyl Chloride (PVC)

o Plasticizer: Bis(2-ethylhexyl) sebacate (DOS) or Dioctyl phthalate (DOP)
 Lipophilic Additive (optional but recommended): Sodium tetraphenylborate (NaTPB)
e Solvent: Tetrahydrofuran (THF), anhydrous

o Electrode Body: Commercially available ISE body with a silver/silver chloride (Ag/AgCI)
internal reference element.

¢ Internal Filling Solution: 0.1 M Sodium Chloride (NaCl)
« lonic Strength Adjustment Buffer (ISA): See preparation below.

o Standard Sodium Solutions: 1.0 M, 0.1 M, 0.01 M, 1 mM, 0.1 mM, and 0.01 mM NacCl,
prepared by serial dilution of a stock solution.

o Conditioning Solution: 0.01 M NacCl

o Reference Electrode: A double junction Ag/AgCI reference electrode with an appropriate
outer filling solution.

Protocol 1: Preparation of the lonic Strength Adjustment
Buffer (ISA)

The purpose of the ISA is to maintain a constant ionic strength across all standards and
samples, which ensures that the measured potential is directly related to the concentration of
sodium ions. It also adjusts the pH to an optimal range for the electrode’s operation.

e To a 100 mL volumetric flask, add 20.0 grams of reagent-grade ammonium chloride (NHa4Cl).

o Add approximately 50 mL of deionized water and swirl to dissolve.
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e Under a fume hood, add 27.0 mL of concentrated ammonium hydroxide (NH4OH).
e Dilute to the 100 mL mark with deionized water, cap, and mix thoroughly.

For measurements, add 2 mL of ISA to every 100 mL of standard or sample solution.

Protocol 2: Fabrication of the Sodium-Selective
Membrane

» Prepare the Membrane Cocktail: In a small glass vial, combine the following components in
the specified weight percentages. A typical total weight of 100-200 mg is sufficient for several
electrodes.

[e]

ETH 157 (lonophore): 1-2%

o

PVC (Polymer Matrix): 32-33%

o

DOS (Plasticizer): 64-66%

[¢]

NaTPB (Lipophilic Additive): 0.5-1%

 Dissolution: Add approximately 2 mL of anhydrous THF to the vial. Cap the vial tightly and
agitate until all components are fully dissolved, resulting in a clear, slightly viscous solution.

» Membrane Casting:
o Prepare a clean, flat glass plate.

o Pipette the membrane cocktail onto the glass plate and allow the THF to evaporate slowly
in a dust-free environment (e.g., a loosely covered petri dish) for at least 24 hours.

o Alternatively, for electrode bodies with a casting well, carefully pipette a small amount of
the cocktail into the well and allow it to evaporate.

¢ Membrane Cutting and Assembly:

o Once the solvent has fully evaporated, a transparent, flexible membrane will have formed.
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o Using a cork borer of the appropriate diameter for your electrode body, carefully cut a disc
from the cast membrane.

o Secure the membrane disc at the tip of the ISE body according to the manufacturer's
instructions, ensuring a watertight seal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Fabricating ETH
157-Based Sodium Selective Electrodes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1223098#protocol-for-fabricating-eth-157-based-
sodium-selective-electrodes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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